Cas no 40298-69-9 (o-2,6-dichlorobenzyl-l-tyrosine)

• Product Name: o-2,6-dichlorobenzyl-l-tyrosine
• CAS No: 40298-69-9
• MF: C₁₆H₁₅Cl₂NO₃
• MW: 340.201202630997
• CID: 925623
• PubChem ID: 10688485
• Update Time: 2025-04-24

o-2,6-dichlorobenzyl-l-tyrosine Chemical and Physical Properties

Names and Identifiers

• o-2,6-dichlorobenzyl-l-tyrosine
• H-L-Tyr(2,6-Cl2-Bzl)-OH
• H-tyr(2,6-cl2-bzl)-oh
• (S)-O-2,6-dichlorobenzyltyrosine
• 4-(2,6-dichlorobenzyloxy)-L-phenylalanine
• CTK0E1950
• H-Tyr(Cl2Bzl)-OH
• Hydroxylamine, O-[(2,6-dichlorophenyl)methyl]-, hydrochloride
• L-Tyr(2,6-Cl2-Bn)-OH
• L-Tyr(O-2,6-Cl2-Bzl)
• o-(2,6-dichlorobenzyl)-hydroxylamine hydrochloride
• O-(2,6-Dichlorobenzyl)hydroxylamine hydrochloride
• O-2,6-dichlorobenzylhydroxylamine hydrochloride
• O-2,6-dichlorobenzyl-hydroxylamine hydrochloride
• SureCN1715066
• (S)-2-amino-3-(4-(2,6-dichlorobenzyloxy)phenyl)propanoic acid
• O-(2,6-Dichlorobenzyl)-L-tyrosine
• O-(2,6-dichlorobenzyl)-tyrosine
• (S)-2-Amino-3-(4-((2,6-dichlorobenzyl)oxy)phenyl)propanoic acid
• O-(2,6-DichlorobenZyl)-L-tyrosine (H-L-Tyr(2,6-diCl-BZl)-OH)
• AKOS027327165
• 40298-69-9
• SCHEMBL1312192
• BS-28019
• MFCD01075102
• (2S)-2-amino-3-[4-[(2,6-dichlorophenyl)methoxy]phenyl]propanoic Acid
• G84139

• Inchi： 1S/C16H15Cl2NO3/c17-13-2-1-3-14(18)12(13)9-22-11-6-4-10(5-7-11)8-15(19)16(20)21/h1-7,15H,8-9,19H2,(H,20,21)/t15-/m0/s1
• InChI Key： FTZFICPDLOOUKO-HNNXBMFYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(=CC=1)C[C@@H](C(=O)O)N)Cl

Computed Properties

• Exact Mass: 339.04300
• Monoisotopic Mass: 339.0428987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 4.22710

Additional information on o-2,6-dichlorobenzyl-l-tyrosine

Chemical Profile of o-2,6-dichlorobenzyl-l-tyrosine (CAS No. 40298-69-9)

o-2,6-dichlorobenzyl-l-tyrosine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 40298-69-9, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both aromatic and chiral elements, making it a valuable building block for drug development and biomolecular research.

The core structure of o-2,6-dichlorobenzyl-l-tyrosine consists of a benzene ring substituted with two chlorine atoms at the ortho positions (positions 2 and 6), providing enhanced reactivity and stability. The presence of these chlorine atoms allows for further functionalization, enabling chemists to tailor the compound for specific applications. Additionally, the benzyl-l-tyrosine moiety introduces a tyrosine residue, which is a crucial amino acid found in many proteins and enzymes. This combination makes the compound particularly useful in the synthesis of enzyme inhibitors, protein mimetics, and other therapeutic agents.

In recent years, advancements in medicinal chemistry have highlighted the potential of o-2,6-dichlorobenzyl-l-tyrosine in addressing complex biological targets. For instance, researchers have explored its utility in developing novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chlorine substituents on the benzene ring facilitate nucleophilic aromatic substitution reactions, allowing for the introduction of diverse pharmacophores. This flexibility has been leveraged to create molecules with improved binding affinity and selectivity against disease-causing proteins.

Moreover, the chiral nature of l-tyrosine contributes to the compound's stereochemical diversity, which is essential for achieving enantiopure pharmaceuticals. Enantiopurity is a critical factor in drug development, as the biological activity of many therapeutic agents depends on their specific stereochemical configuration. o-2,6-dichlorobenzyl-l-tyrosine has been employed in synthesizing enantiomerically pure compounds through chiral resolution or asymmetric synthesis techniques. These methods ensure that only one stereoisomer is present in the final product, minimizing potential side effects and maximizing therapeutic efficacy.

Recent studies have also demonstrated the role of o-2,6-dichlorobenzyl-l-tyrosine in bioconjugation chemistry. Bioconjugation involves linking small organic molecules to larger biomolecules such as peptides or proteins to enhance their stability, bioavailability, or targeting specificity. The benzyl group in o-2,6-dichlorobenzyl-l-tyrosine serves as an excellent handle for attachment via amide or ester linkages. This property has been exploited in developing antibody-drug conjugates (ADCs), which are a rapidly growing class of cancer therapeutics. ADCs combine the targeting ability of antibodies with the cytotoxicity of small molecule drugs, offering a more precise and effective treatment modality.

The pharmaceutical industry has shown particular interest in o-2,6-dichlorobenzyl-l-tyrosine due to its potential applications in peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties such as increased resistance to enzymatic degradation. Researchers have utilized o-2,6-dichlorobenzyl-l-tyrosine to synthesize peptidomimetics that target receptors or enzymes involved in metabolic disorders and neurodegenerative diseases. These efforts align with ongoing trends toward personalized medicine and targeted therapies.

From a synthetic chemistry perspective, o-2,6-dichlorobenzyl-l-tyrosine offers several advantages as a starting material. The chlorine atoms provide multiple sites for reaction with nucleophiles, enabling diversification of molecular structures through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Additionally, the tyrosine residue can undergo modifications such as etherification or sulfonamide formation, further expanding its synthetic utility. These features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents.

The growing interest in o-2,6-dichlorobenzyl-l-tyrosine is also reflected in its commercial availability from specialized chemical suppliers. These suppliers ensure high purity and consistency, which are critical for pharmaceutical applications where impurities can significantly impact safety and efficacy. As research continues to uncover new applications for this compound, its demand is expected to rise further.

In conclusion,o-2,6-dichlorobenzyl-l-tyrosine (CAS No. 40298-69-9) is a multifaceted compound with broad utility in pharmaceutical chemistry and bioconjugation science. Its unique structural features make it an invaluable intermediate for synthesizing kinase inhibitors, protein mimetics, antibody-drug conjugates (ADCs), and peptidomimetics. The ongoing research into its applications underscores its importance as a building block for next-generation therapeutics.